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Compound of Interest

Compound Name: LY379268

Cat. No.: B060723

Introduction

LY379268, or (-)-2-oxa-4-aminobicyclo[3.1.0]hexane-4,6-dicarboxylic acid, is a potent and
selective agonist for the Group Il metabotropic glutamate receptors, mGlu2 and mGlu3.[1][2]
These receptors are G-protein coupled receptors that act as presynaptic autoreceptors,
modulating the release of glutamate in the central nervous system.[1][3] By activating these
receptors, LY379268 effectively reduces excessive glutamate release, a pathological hallmark
implicated in a variety of neurological and psychiatric disorders.[1][3] Its ability to penetrate the
blood-brain barrier and be systemically active has made it a valuable tool in preclinical
research.[1] This review synthesizes the current understanding of LY379268, focusing on its
pharmacological profile, signaling mechanisms, and therapeutic potential in schizophrenia,
anxiety, Parkinson's disease, and substance abuse, supported by quantitative data and
detailed experimental insights.

Pharmacological Profile

LY379268 demonstrates high affinity and potency for human mGlu2 and mGlu3 receptors, with
over 80-fold selectivity against Group | and Group Il mGlu receptors.[4] It shows no significant
activity at ionotropic glutamate receptors (NMDA, AMPA, kainate) or other human mGlu
receptors such as mGlula, 4a, 5a, or 7a.[5][6]

Table 1: Receptor Binding Affinity and Potency of LY379268
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Receptor Target Parameter Value Reference
Human mGlu2 EC50 2.69 nM [4][6]
Human mGlu3 EC50 4.48 nM [41[6]

Rat mGlu2 Ki 141+ 1.4nM [5]

| Rat mGIlu3 | Ki | 5.8 £ 0.64 nM |[5] |

Core Signaling Pathways

Activation of mGlu2/3 receptors by LY379268 initiates several key intracellular signaling
cascades. The primary mechanism involves coupling to Gi/o proteins, which inhibits adenylyl
cyclase, leading to a decrease in cyclic AMP (CAMP) levels and subsequent modulation of
voltage-gated calcium channels, ultimately reducing neurotransmitter release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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